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Get Quote

Property Value Unit Source / Comment

Vapor Pressure 0.471 mmHg At 25°C [1]

Boiling Point 39 °C At 0.8 mm Hg (1.1 hPa) [2] [1]

Flash Point 113 °C Closed cup [2]

Density 1.594 g/cm³ At 25°C [2] [1]

Molecular Formula C₆H₁₂Br₂ - [2] [1]

Molecular Weight 243.97 g/mol [2] [1]

Vapor Pressure and Its Scientific Context

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at

a given temperature in a closed system [3]. It is a key indicator of a substance's volatility.

Interpreting the Value: A vapor pressure of 0.471 mmHg at 25°C is considered low. This means 3,4-
dibromohexane will evaporate slowly at standard room temperature and pressure. This property is

consistent with its relatively high boiling point at atmospheric pressure and its role as a stable reagent
in laboratory settings [2].
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Experimental Measurement: Vapor pressure for low-volatility organic compounds like 3,4-
dibromohexane is often determined using the Knudsen Effusion method [4] [5]. This method
involves placing a small sample in a sealed cell with a small aperture and measuring the rate at which

molecules effuse into a vacuum under controlled temperature. The vapor pressure is then calculated
using the Knudsen equation [4].

The experimental workflow for determining vapor pressure via the Knudsen method can be summarized as

follows:

Sample Preparation

Load Sample into
Knudsen Cell

Seal Cell and
Create Vacuum

Set Constant
Temperature

Measure Effusion Rate
(Mass vs. Time)

Calculate Vapor Pressure
Using Knudsen Equation

Report Vapor Pressure
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Experimental Workflow for Knudsen Effusion Method

Research and Safety Implications

For researchers, understanding the vapor pressure of 3,4-dibromohexane is crucial for:

Handling and Storage: Its low vapor pressure reduces inhalation risk during routine handling. It
should be stored in a cool, well-ventilated place in a tightly closed container [2].

Hazard Classification: With a flash point of 113°C, it is not classified as a flammable liquid according
to OSHA categories, which require a flash point at or below 93°C [6] [7]. Primary hazards are skin,

eye, and respiratory irritation [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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